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SHANGHALI, China — December 21, 2025 — While barium iodide (Bal2) in its anhydrous form
has been well-characterized, a comprehensive understanding of the crystal structure of its
dihydrate (Balz-2H20) remains notably absent from publicly available scientific literature. This
technical guide synthesizes the current knowledge surrounding barium iodide dihydrate,
including its established properties and synthesis, while highlighting the critical gap in its
crystallographic data. This paper is intended for researchers, scientists, and professionals in
drug development who rely on precise structural information for material characterization and
computational modeling.

Physicochemical Properties

Barium iodide dihydrate is a hydrated inorganic salt with the chemical formula Balz-2H20.[1]
[2] It presents as colorless to white crystalline solids.[2][3] Key quantitative properties of
barium iodide dihydrate are summarized in Table 1, with data for the anhydrous form
provided for comparison.

Table 1: Physicochemical Properties of Barium lodide Dihydrate and Anhydrous Barium
lodide
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Barium lodide Dihydrate Anhydrous Barium lodide
Property

(Bal2-2H20) (Bal2)
Molecular Weight 427.167 g/mol [1][3][4] 391.136 g/mol [3][4]

White orthorhombic crystals[3]

Appearance Colorless crystals[4] )
Density 4.916 g/cm?3[3][4] 5.15 g/cm3[3][4]
Melting Point Decomposes at 740 °C[4] 711 °C[3][4]
Solubility in Water 166.7 g/100 mL at 0 °C[4] Soluble

Sources suggest that barium iodide dihydrate crystals are likely monoclinic.[5] However,
specific crystallographic parameters to confirm this, such as unit cell dimensions and space
group, are not available in the reviewed literature.

Synthesis of Barium lodide Dihydrate

Single crystals of barium iodide dihydrate suitable for X-ray diffraction studies can be
obtained through controlled crystallization from an aqueous solution. A common synthesis
protocol involves the neutralization of barium carbonate with hydroiodic acid.[6]

Experimental Protocol: Synthesis via Neutralization

o Reaction: Suspend barium carbonate (BaCO:s) in distilled water.

e Neutralization: Slowly add hydroiodic acid (HI) to the suspension with constant stirring until
the barium carbonate is completely dissolved and effervescence ceases. The reaction
proceeds according to the following equation: BaCOs(s) + 2HI(aq) — Balz(aq) + H20(l) +
CO2(g)

« Filtration: Filter the resulting solution to remove any unreacted impurities.

» Crystallization: Gently heat the filtrate to concentrate the solution. Allow the solution to cool
slowly at room temperature. Barium iodide dihydrate crystals will precipitate out of the
solution.
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« |solation: Isolate the crystals by filtration and wash with a small amount of cold distilled
water.

e Drying: Dry the crystals under vacuum or in a desiccator.

An alternative method involves the reaction of ferrous iodide with barium hydroxide.[5]

Crystal Structure Analysis: The Knowledge Gap

The definitive determination of a crystal structure is achieved through single-crystal X-ray
diffraction (SC-XRD). This technique provides precise measurements of the unit cell
dimensions, the symmetry of the crystal lattice (space group), and the coordinates of each
atom within the unit cell.

While the crystal structure of anhydrous barium iodide is well-established as orthorhombic with
the space group Pnma, a similar detailed analysis for the dihydrate form is conspicuously
absent in published databases and literature. The workflow for such a determination is outlined
below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1341596#crystal-structure-of-barium-iodide-
dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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